The Discovery of 11-keto-9(E),12(E)-octadecadienoic acid: A Technical Guide
The Discovery of 11-keto-9(E),12(E)-octadecadienoic acid: A Technical Guide
Disclaimer: The full text of the primary research article detailing the initial discovery and characterization of 11-keto-9(E),12(E)-octadecadienoic acid, published by Shinohara et al. in 1999, is not publicly available through the conducted searches. Consequently, the specific quantitative data and detailed experimental protocols from the original discovery cannot be provided. This guide has been constructed using information from the original abstract and by drawing parallels with established methodologies for the isolation and characterization of similar keto- and hydroxy-fatty acids. The experimental protocols and data presented herein are therefore representative and should be considered illustrative.
Introduction
11-keto-9(E),12(E)-octadecadienoic acid is a novel oxidized fatty acid, a derivative of linoleic acid, that was first reported to be produced by a species of the fungus Trichoderma.[1][2] Its discovery was significant due to its reported biological activity: the enhancement of fibrinolytic activity in endothelial cells.[1][2] This property positions it as a molecule of interest for researchers in thrombosis, cardiovascular disease, and drug development. This technical guide provides a comprehensive overview of the discovery, with a focus on the likely methodologies employed and a plausible mechanism of action.
Physicochemical and Spectroscopic Data (Illustrative)
While the specific data from the original characterization is unavailable, the following table summarizes the expected physicochemical properties and spectroscopic data for a compound with the structure of 11-keto-9(E),12(E)-octadecadienoic acid, based on known values for similar keto-octadecadienoic acids.
| Property | Illustrative Value |
| Molecular Formula | C₁₈H₃₀O₃ |
| Molecular Weight | 294.43 g/mol |
| Appearance | Colorless to light yellow oil or solid |
| UV Spectroscopy | λmax ≈ 270-280 nm (due to the α,β-unsaturated ketone chromophore) |
| IR Spectroscopy (cm⁻¹) | ~3300-2500 (O-H stretch of carboxylic acid), ~1740 (C=O stretch of carboxylic acid), ~1670 (C=O stretch of α,β-unsaturated ketone), ~1630 (C=C stretch), ~970 (trans C=C bend) |
| ¹H NMR Spectroscopy | Expected signals for aliphatic protons, protons adjacent to the carboxylic acid, olefinic protons with characteristic coupling constants for E,E-diene, and protons alpha to the ketone. |
| ¹³C NMR Spectroscopy | Expected signals for aliphatic carbons, a carboxyl carbon (~179 ppm), a ketone carbonyl carbon (~200 ppm), and olefinic carbons. |
| Mass Spectrometry | [M-H]⁻ ion at m/z 293.2 in negative ion mode ESI-MS. Characteristic fragmentation patterns revealing the position of the keto group and double bonds. |
Experimental Protocols (Representative)
The following protocols are representative of the methods likely employed in the discovery and characterization of 11-keto-9(E),12(E)-octadecadienoic acid, based on standard practices for the isolation of fungal metabolites and analysis of fatty acids.
Fungal Fermentation and Extraction
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Fermentation: A pure culture of Trichoderma sp. is inoculated into a suitable liquid fermentation medium containing a carbon source (e.g., glucose), a nitrogen source (e.g., peptone, yeast extract), and mineral salts. The culture is incubated for a period of several days to allow for the production of secondary metabolites.
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Extraction: The culture broth is separated from the mycelia by filtration. The culture filtrate is then acidified to approximately pH 3 and extracted with an organic solvent such as ethyl acetate (B1210297). The organic extract is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to yield a crude extract.
Isolation and Purification
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Silica (B1680970) Gel Chromatography: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of solvents, typically a mixture of hexane (B92381) and ethyl acetate with increasing polarity. Fractions are collected and monitored by thin-layer chromatography (TLC).
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High-Performance Liquid Chromatography (HPLC): Fractions showing activity or containing compounds with UV absorbance characteristic of α,β-unsaturated ketones are further purified by reversed-phase HPLC. A C18 column is typically used with a mobile phase of acetonitrile/water or methanol/water, often with a small amount of acetic acid to ensure the carboxylic acid remains protonated.
Structure Elucidation
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UV-Visible Spectroscopy: The purified compound is dissolved in a suitable solvent (e.g., ethanol (B145695) or methanol) and its UV-visible spectrum is recorded to identify the presence of chromophores, such as the conjugated diene and ketone.
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Infrared (IR) Spectroscopy: The IR spectrum is obtained to identify functional groups, including the carboxylic acid (O-H and C=O stretching) and the α,β-unsaturated ketone (C=O and C=C stretching).
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Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact mass and elemental composition of the molecule. Tandem mass spectrometry (MS/MS) is employed to induce fragmentation and provide structural information about the location of the keto group and double bonds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are the primary methods for determining the detailed chemical structure. 2D NMR techniques such as COSY, HSQC, and HMBC are used to establish the connectivity of protons and carbons and to confirm the stereochemistry of the double bonds.
Mandatory Visualizations
Experimental Workflow
Caption: A representative workflow for the discovery of 11-keto-9(E),12(E)-octadecadienoic acid.
Hypothetical Signaling Pathway for Enhanced Fibrinolysis
Caption: Hypothetical signaling pathway for enhanced fibrinolysis by 11-keto-9(E),12(E)-octadecadienoic acid.
Conclusion
References
- 1. Inhibition of plasminogen activator inhibitor-1 by 11-keto-9(E),12(E)-octadecadienoic acid, a novel fatty acid produced by Trichoderma sp - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. 11-Keto-9(E),12(E)-octadecadienoic acid, a novel fatty acid that enhances fibrinolytic activity of endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
